Cas no 1807075-25-7 (Methyl 5-bromo-4-cyano-2-(trifluoromethylthio)benzoate)

• Product Name: Methyl 5-bromo-4-cyano-2-(trifluoromethylthio)benzoate
• CAS No: 1807075-25-7
• MF: C₁₀H₅BrF₃NO₂S
• MW: 340.116410970688
• CID: 4795300
• Update Time: 2025-06-08

Methyl 5-bromo-4-cyano-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-4-cyano-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H5BrF3NO2S/c1-17-9(16)6-3-7(11)5(4-15)2-8(6)18-10(12,13)14/h2-3H,1H3
• InChI Key： IOUVYOZQLGUVRR-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(=C(C(=O)OC)C=1)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 3.9
• Topological Polar Surface Area: 75.4

Additional information on Methyl 5-bromo-4-cyano-2-(trifluoromethylthio)benzoate

Methyl 5-bromo-4-cyano-2-(trifluoromethylthio)benzoate (CAS No. 1807075-25-7): A Comprehensive Overview

Methyl 5-bromo-4-cyano-2-(trifluoromethylthio)benzoate (CAS No. 1807075-25-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural features, plays a pivotal role in the development of novel therapeutic agents and advanced materials. Its molecular structure, featuring a benzoate backbone with substituents such as bromine, cyano, and trifluoromethylthio groups, endows it with distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The significance of Methyl 5-bromo-4-cyano-2-(trifluoromethylthio)benzoate lies in its versatility as a building block for more complex molecules. The presence of multiple reactive sites on its structure allows for diverse functionalization strategies, enabling chemists to tailor its properties for specific applications. In particular, the trifluoromethylthio group introduces a high electronegativity and electron-withdrawing effect, which can influence the reactivity and selectivity of subsequent reactions.

Recent advancements in medicinal chemistry have highlighted the potential of this compound in the design of small-molecule inhibitors targeting various biological pathways. The bromine atom, for instance, serves as a handle for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, facilitating the introduction of aryl or heteroaryl groups into the molecule. This capability is particularly useful in generating libraries of compounds for high-throughput screening.

The cyano group in Methyl 5-bromo-4-cyano-2-(trifluoromethylthio)benzoate also contributes to its synthetic utility. It can undergo reduction to form amine derivatives or participate in condensation reactions to form heterocyclic structures. These transformations are essential in constructing complex scaffolds that mimic natural products or exhibit novel biological activities.

In the realm of materials science, this compound has been explored for its potential applications in organic electronics and liquid crystals. The electron-withdrawing nature of the trifluoromethylthio group enhances the thermal stability and electron transport properties of organic semiconductors. Researchers have utilized derivatives of this compound to develop new materials with improved performance characteristics for use in optoelectronic devices.

The pharmaceutical industry has also shown interest in Methyl 5-bromo-4-cyano-2-(trifluoromethylthio)benzoate due to its structural similarity to known bioactive molecules. Computational studies have indicated that modifications to this scaffold could lead to compounds with enhanced binding affinity to target proteins. For instance, virtual screening campaigns have identified analogs with potential activity against enzymes involved in cancer metabolism and inflammation.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is associated with various diseases, including cancer. By leveraging the reactive sites on the benzoate core, researchers have designed inhibitors that selectively target specific kinases while minimizing off-target effects.

The role of Methyl 5-bromo-4-cyano-2-(trifluoromethylthio)benzoate extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural features make it a suitable precursor for synthesizing herbicides and pesticides with improved efficacy and environmental safety profiles. The ability to introduce diverse functional groups allows for fine-tuning the properties of these agrochemicals to meet specific agricultural needs.

In conclusion, Methyl 5-bromo-4-cyano-2-(trifluoromethylthio)benzoate (CAS No. 1807075-25-7) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural attributes and synthetic versatility make it an indispensable tool for researchers developing new drugs, advanced materials, and innovative solutions for global challenges.